Ethyl 2-[[2-[(4-amino-5-oxo-1,2,4-triazin-3-yl)sulfanyl]acetyl]amino]benzoate

• IUPAC Name: ethyl 2-[[2-[(4-amino-5-oxo-1,2,4-triazin-3-yl)sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C14H15N5O4S/c1-2-23-13(22)9-5-3-4-6-10(9)17-11(20)8-24-14-18-16-7-12(21)19(14)15/h3-7H,2,8,15H2,1H3,(H,17,20)
• InChI Key: YWQRFEOZUDKKPX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1NC(=O)CSC2=NN=CC(=O)N2N
• Molecular Formula: C14H15N5O4S
• Molecular Weight: 349.37 g/mol

Description

This compound is a complex organic molecule with the molecular formula C14H15N5O4S. It contains a 1,2,4-triazine ring, which is a six-membered heterocyclic ring with three nitrogen atoms. This type of structure is found in many biologically active compounds.

Scientific Research Applications

Synthesis and Characterization for Antimicrobial Agents

The chemical compound has been explored for its potential in synthesizing new antimicrobial agents. A related compound, Ethyl 4-[2-(2-chlorophenyl)-4-oxo-3-hydroquinazolin-3yl]-benzoate, was synthesized and showed promising antibacterial and antifungal activities against various pathogens (Desai, Shihora, & Moradia, 2007).

Antifungal and Antitumor Applications

Further, research has been conducted on derivatives such as Ethyl 2-benzyl-2-[N-(aryl)hydrazono] ethanoates, leading to compounds with antifungal potency. This illustrates the broader scope of research applications focused on developing therapeutic agents (Ergenç, Salman, Gürsoy, & Bankaoğlu, 1990). Additionally, compounds synthesized from similar molecular structures have been evaluated for their antitumor activities, showcasing their potential in cancer treatment research (Tomorowicz et al., 2020).

Molecular Docking Studies

Molecular docking studies of ethyl 4-(2-(4-oxo-3-phenethyl-3,4-dihydroquinazolin-2-ylthio)acetamido)benzoate indicate potential inhibitory activity against specific proteins, suggesting the compound's relevance in designing inhibitors for therapeutic use (El-Azab et al., 2016).

Chemical Properties and Reactions

Research also includes studies on the chemical properties and reactions of related compounds, contributing to a deeper understanding of their behavior and potential applications in various chemical syntheses (Carrington et al., 1972).